Cas no 81926-24-1 (2,3,6,7-Tetrahydro-benzo1,2-b:4,5-b'difuran)

2,3,6,7-Tetrahydro-benzo1,2-b:4,5-b'difuran structure

81926-24-1 structure

Product Name:2,3,6,7-Tetrahydro-benzo1,2-b:4,5-b'difuran

CAS No:81926-24-1

MF:C₁₀H₁₀O₂

MW:162.185203075409

MDL:MFCD08436969

CID:720099

PubChem ID:10986562

Update Time:2024-10-27

2,3,6,7-Tetrahydro-benzo1,2-b:4,5-b'difuran Chemical and Physical Properties

Names and Identifiers

- 2,3,6,7-Tetrahydro-benzo[1,2-b:4,5-b']difuran
- 2,3,6,7-tetrahydrobenzo[1,2-b:4,5-b']difuran
- 2,3,6,7-Tetrahydro-benzo[1,2-b:4,5-b´]difuran
- 2,3,6,7-Tetrahydro-benzo[1,2-b:4,5-b?]difuran
- 2,3,6,7-tetrahydrofuro[2,3-f][1]benzofuran
- Benzo[1,2-b:4,5-b']difuran,2,3,6,7-tetrahydro-
- 4,5-b']difuran
- 2,3,6,7-Tetrahydrobenzo[1,2-b:4,5-b′]difuran (ACI)
- AS-10667
- MFCD08436969
- AKOS006291616
- 4,10-dioxatricyclo[7.3.0.0,3,7]dodeca-1,3(7),8-triene
- CS-0155199
- SY291674
- 2,3,6,7-Tetrahydrobenzo[1,2-b:4,5-b inverted exclamation mark ]difuran
- 2,3,6,7-Tetrahydro-benzo[1,2-b;4,5-b']difuran
- 81926-24-1
- 2,3,6,7-Tetrahydrobenzo[1,2-b;4,5-b']difuran
- 2,3,6,7-Tetrahydrobenzo[1,2-b
- DTXSID50450773
- SCHEMBL984492
- EN300-747097
- C76624
- Benzo[1,2-b:4,5-b']difuran, 2,3,6,7-tetrahydro-
- 2,3,6,7-Tetrahydro-benzo1,2-b:4,5-b'difuran
- MDL： MFCD08436969
- Inchi： 1S/C10H10O2/c1-3-11-9-6-8-2-4-12-10(8)5-7(1)9/h5-6H,1-4H2
- InChI Key： YQBBCPKSALSCAP-UHFFFAOYSA-N
- SMILES： O1CCC2C1=CC1CCOC=1C=2

Computed Properties

Exact Mass: 162.06800
Monoisotopic Mass: 162.068079557g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 161
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 18.5Å²

Experimental Properties

Density: 1.250±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 155 ºC
Solubility: Very slightly soluble (0.26 g/l) (25 º C),
PSA: 18.46000
LogP: 1.55640

2,3,6,7-Tetrahydro-benzo1,2-b:4,5-b'difuran Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019096211-1g	2,3,6,7-Tetrahydrobenzo[1,2-b:4,5-b']difuran	81926-24-1	97%	1g	$181.80	2023-09-01
Alichem	A019096211-5g	2,3,6,7-Tetrahydrobenzo[1,2-b:4,5-b']difuran	81926-24-1	97%	5g	$597.40	2023-09-01
Alichem	A019096211-10g	2,3,6,7-Tetrahydrobenzo[1,2-b:4,5-b']difuran	81926-24-1	97%	10g	$1029.00	2023-09-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VM448-200mg	2,3,6,7-Tetrahydro-benzo1,2-b:4,5-b'difuran	81926-24-1	97%	200mg	493.0CNY	2021-07-10
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T87720-250mg	2,3,6,7-Tetrahydrobenzo[1,2-b:4,5-b']difuran	81926-24-1	97%	250mg	¥56.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T87720-1g	2,3,6,7-Tetrahydrobenzo[1,2-b:4,5-b']difuran	81926-24-1	97%	1g	¥148.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T87720-5g	2,3,6,7-Tetrahydrobenzo[1,2-b:4,5-b']difuran	81926-24-1	97%	5g	¥468.0	2024-07-18
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VM448-1g	2,3,6,7-Tetrahydro-benzo1,2-b:4,5-b'difuran	81926-24-1	97%	1g	1594.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VM448-250mg	2,3,6,7-Tetrahydro-benzo1,2-b:4,5-b'difuran	81926-24-1	97%	250mg	742CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VM448-50mg	2,3,6,7-Tetrahydro-benzo1,2-b:4,5-b'difuran	81926-24-1	97%	50mg	195.0CNY	2021-07-10

2,3,6,7-Tetrahydro-benzo1,2-b:4,5-b'difuran Production Method

Production Method 1

178557-12-5

81926-24-1

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; 7 s, 0 °C; 10 min, 0 °C

Reference

Synthesis and cytotoxic activity of novel tetrahydrobenzodifuran-imidazolium salt derivatives

Zhang, Chao-Bo; et al, Bioorganic & Medicinal Chemistry Letters, 2017, 27(8), 1808-1814

Production Method 2

81926-24-1

Reaction Conditions

Reference

Synthesis of dihydrobenzofurans from phenolic Mannich bases and their quaternized derivatives

Blade-Font, Artur; et al, Journal of the Chemical Society, 1982, (3), 841-8

Production Method 3

37142-37-3

81926-24-1

Reaction Conditions

1.1 Reagents: Bromine Catalysts: Iron Solvents: Carbon tetrachloride ; rt; 5 h, rt
2.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; 7 s, 0 °C; 10 min, 0 °C

Reference

Synthesis and cytotoxic activity of novel tetrahydrobenzodifuran-imidazolium salt derivatives

Zhang, Chao-Bo; et al, Bioorganic & Medicinal Chemistry Letters, 2017, 27(8), 1808-1814

Production Method 4

6339-48-6

81926-24-1

Reaction Conditions

Reference

Synthesis of dihydrobenzofurans from phenolic Mannich bases and their quaternized derivatives

Blade-Font, Artur; et al, Journal of the Chemical Society, 1982, (3), 841-8

Production Method 5

104-38-1

81926-24-1

Reaction Conditions

1.1 Reagents: Pyridine , Thionyl chloride Solvents: Dichloromethane
2.1 Reagents: Zinc chloride , Bromine Solvents: Acetic acid
3.1 Reagents: Ethylmagnesium bromide , Magnesium Solvents: Tetrahydrofuran

Reference

Enantiospecific synthesis and pharmacological evaluation of a series of super-potent, conformationally restricted 5-HT2A/2C receptor agonists

Chambers, James J.; et al, Journal of Medicinal Chemistry, 2001, 44(6), 1003-1010

Production Method 6

178557-12-5

81926-24-1

Reaction Conditions

1.1 Reagents: Butyllithium , Lithium aluminum hydride Solvents: Diethyl ether , Tetrahydrofuran , Hexane

Reference

Synthesis and pharmacology of potent 5-HT2A-receptor agonist with N-2-Methoxybenzyl-partial structure

Heim, Ralf, 2003, , ,

Production Method 7

178557-12-5

81926-24-1

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane

Reference

Dihydrobenzofuran Analogs of Hallucinogens. 3. Models of 4-Substituted (2,5-Dimethoxyphenyl)alkylamine Derivatives with Rigidified Methoxy Groups

Monte, Aaron P.; et al, Journal of Medicinal Chemistry, 1996, 39(15), 2953-2961

Production Method 8

81926-24-1

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Acetone ; 24 h, reflux
2.1 Reagents: Bromine Catalysts: Iron Solvents: Carbon tetrachloride ; rt; 5 h, rt
3.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; 7 s, 0 °C; 10 min, 0 °C

Reference

Synthesis and cytotoxic activity of novel tetrahydrobenzodifuran-imidazolium salt derivatives

Zhang, Chao-Bo; et al, Bioorganic & Medicinal Chemistry Letters, 2017, 27(8), 1808-1814

Production Method 9

81926-24-1

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Acetone
2.1 Reagents: Iron , Bromine Solvents: Carbon tetrachloride
3.1 Reagents: Butyllithium , Lithium aluminum hydride Solvents: Diethyl ether , Tetrahydrofuran , Hexane

Reference

Synthesis and pharmacology of potent 5-HT2A-receptor agonist with N-2-Methoxybenzyl-partial structure

Heim, Ralf, 2003, , ,

2,3,6,7-Tetrahydro-benzo1,2-b:4,5-b'difuran Raw materials

2,3,6,7-Tetrahydro-benzo1,2-b:4,5-b'difuran Preparation Products

2,3,6,7-Tetrahydro-benzo1,2-b:4,5-b'difuran (81926-24-1)

2,3,6,7-Tetrahydro-benzo1,2-b:4,5-b'difuran Suppliers

Suzhou Senfeida Chemical Co., Ltd

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(CAS:81926-24-1)2,3,6,7-Tetrahydro-benzo[1,2-b:4,5-b']difuran

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Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:36

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(CAS:81926-24-1)2,3,6,7-Tetrahydro-benzo[1,2-b:4,5-b']difuran

Purity:99.9%

Quantity:200kg

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